Cas no 104-76-7 (2-Ethyl-1-hexanol)

• Product Name: 2-Ethyl-1-hexanol
• CAS No: 104-76-7
• MF: C₈H₁₈O
• MW: 130.227922916412
• MDL: MFCD00004746
• CID: 35290
• PubChem ID: 7720
• Update Time: 2025-11-02

2-Ethyl-1-hexanol Chemical and Physical Properties

Names and Identifiers

• 2-Ethylhexan-1-ol
• 1-ETHYL-N-AMYLCARBINOL
• 2EH
• 2-ETHYLHEXANOL
• 2-ETHYLHEXYL ALCOHOL
• ALCOHOL C8
• ETHYL-1-HEXANOL, 2-
• FEMA 3151
• ISOOCTANOL
• ISOOCTYL ALCOHOL
• 'ISOOCTYL ALCOHOL'
• OCTANOL
• OCTYL ALCOHOL
• 1-hexanol,2-ethyl-
• 2-aethylhexanol
• 2-ethvlhexanol
• 2-ethyl-1-hexano
• 2-ethyl2-hexan-1-o1
• 2-ethylhexan-
• 2-ethylhexanol(flammableliquids,n.o.s.)
• 2-Ethyl-1-hexanol
• ETHYL-1-HEXANOL, 2-(AS)
• Ethyl-1-hexanol, extra pure[2-]
• 2-Aethyl-naphthalin
• 2-ethyl naphthalene
• 2-ethylbenzenenaphthalene
• 2-ethyl-hexan-1-ol
• 2-Ethylhexyl alcohol
• 2-ethyl-n-hexanol
• 2-ethyl-n-hexyl alcohol
• BuCH(Et)CH2OH
• ethylnaphthalene
• Naphthalene,2-ethyl
• Aerofroth 88
• Ethylhexanol
• Ethyl-1-hexa
• 1-Hexanol, 2-ethyl-
• Alcohol, 2-ethylhexyl
• xi-2-Ethyl-1-hexanol
• 2-Aethylhexanol [German]
• Ethylhexanol, 2-
• FEMA No. 3151
• YIWUKEYIRIRTPP-UHFFFAOYSA-N
• DSSTox_CID_605
• DSSTox_RID_75686
• DSSTox_GSID_20605
• Exxal 8N
• 2-ETHYL HEXANOL
• 1-Hexanol, 2-ethyl-, (S)-
• 2-ethyhexano
• SMR000112222
• MLS002415694
• 2-Ethyl-1-hexanol,98%

• MDL： MFCD00004746
• Inchi： 1S/C8H18O/c1-3-5-6-8(4-2)7-9/h8-9H,3-7H2,1-2H3
• InChI Key： YIWUKEYIRIRTPP-UHFFFAOYSA-N
• SMILES： CCCCC(CO)CC
• BRN： 1719280

Computed Properties

• Exact Mass: 130.13600
• Monoisotopic Mass: 130.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless to yellowish oily liquid with sweet taste and light floral fragrance.
• Density: 0.833 g/mL at 25 °C(lit.)
• Melting Point: −76 °C (lit.)
• Boiling Point: 183-186 °C(lit.)
• Flash Point: Fahrenheit: 167 ° f < br / > Celsius: 75 ° C < br / >
• Refractive Index: n20/D 1.431(lit.)
• PH: 7 (1g/l, H2O, 20℃)
• Solubility: water: solubleg/L at 20°C
• Water Partition Coefficient: 1 g/L (20 ºC)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong acids.
• PSA: 20.23000
• LogP: 2.19510
• FEMA: 3151
• Merck: 3808
• Vapor Pressure: 0.2 mmHg ( 20 °C)
• Solubility: It can be miscible with a variety of organic solvents, and can dissolve rubber, resin, wax, vegetable oil, mineral oil, animal oil, dyes, etc. Slightly soluble in water. Soluble in 720 times water.

2-Ethyl-1-hexanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H312,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• WGK Germany：2
• Hazard Category Code： 20-36/37/38
• Safety Instruction： S26-S36/39-S36/37/39-S36
• RTECS：MP0350000
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R21; R36
• Explosive Limit：0.88%, 104°F
• TSCA：Yes
• Storage Condition：Sealed and stored in a cool place.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Solvents

Additional information on 2-Ethyl-1-hexanol

2-Ethyl-1-hexanol (CAS No. 104-76-7): Properties, Applications, and Market Insights

2-Ethyl-1-hexanol, also known as 2-EH (CAS No. 104-76-7), is a versatile branched-chain alcohol widely used in industrial and consumer applications. This colorless liquid with a mild odor belongs to the family of oxo alcohols, which are critical intermediates in chemical synthesis. The compound's molecular formula is C₈H₁₈O, and it boasts a unique combination of solubility, low volatility, and plasticizing properties, making it indispensable in sectors like coatings, adhesives, and specialty chemicals.

One of the most searched questions about 2-Ethyl-1-hexanol is: "What are the key applications of 2-EH?" This compound is a cornerstone in the production of plasticizers, particularly dioctyl phthalate (DOP), which enhances the flexibility of PVC products. With the global shift toward non-phthalate plasticizers due to environmental concerns, 2-EH-based alternatives are gaining traction. Additionally, its role as a solvent in paints, inks, and coatings aligns with the growing demand for low-VOC formulations in sustainable manufacturing.

The physical properties of 2-Ethyl-1-hexanol contribute to its industrial relevance. It has a boiling point of 184–185°C and a density of 0.833 g/cm³, ensuring stability in high-temperature processes. Its hydrophobic nature and compatibility with organic materials make it ideal for cosmetic emollients and lubricant additives. Recent trends in bio-based chemicals have also spurred research into deriving 2-EH from renewable resources, addressing circular economy goals.

From an SEO perspective, terms like "2-Ethyl-1-hexanol uses", "CAS 104-76-7 safety data", and "2-EH market price" are frequently queried. The compound’s low toxicity profile (LD₅₀ oral, rat: 3,200 mg/kg) and regulatory compliance with REACH and US EPA standards further enhance its marketability. Innovations such as green synthesis routes and high-purity 2-EH grades for electronics are emerging hotspots.

In conclusion, 2-Ethyl-1-hexanol (CAS No. 104-76-7) remains a critical chemical with expanding applications in eco-friendly materials and advanced manufacturing. Its adaptability to evolving industry needs—coupled with sustainable production advancements—positions it as a key player in the specialty chemicals sector.